Cas no 379729-79-0 (4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid)

• Product Name: 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid
• CAS No: 379729-79-0
• MF: C₁₅H₁₃Cl₂NO₆S
• MW: 406.237821340561
• CID: 3104748
• PubChem ID: 2345535
• Update Time: 2025-10-30

4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(5-chloro-2,4-dimethoxy-phenylsulfamoyl)-benzoic acid
• 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid
• 4-chloro-3-[(5-chloro-2,4-dimethoxyphenyl)sulfamoyl]benzoic acid
• AKOS000114965
• G34710
• EN300-00595
• EQA72979
• 4-chloro-3-((5-chloro-2,4-dimethoxyphenyl)sulfamoyl)benzoic acid
• C15H13Cl2NO6S
• 981-551-2
• 379729-79-0
• Z45577343
• 4-chloro-3-[(5-chloro-2,4-dimethoxyphenyl)sulfamoyl]benzoicacid

• Inchi： 1S/C15H13Cl2NO6S/c1-23-12-7-13(24-2)11(6-10(12)17)18-25(21,22)14-5-8(15(19)20)3-4-9(14)16/h3-7,18H,1-2H3,(H,19,20)
• InChI Key： BIUWYBFALMYJQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(NC1C=C(C(=CC=1OC)OC)Cl)(=O)=O

Computed Properties

• Exact Mass: 404.9840637Da
• Monoisotopic Mass: 404.9840637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid

Professional Introduction to 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid (CAS No. 379729-79-0)

4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid, identified by the chemical abstracts service number 379729-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates multiple functional groups, including chloro and methoxy substituents, which contribute to its unique chemical properties and reactivity.

The presence of two chloro groups at the 4th and 5th positions relative to the sulfamoylbenzoic acid core enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the dimethoxyphenyl moiety at the 3rd position introduces steric and electronic effects that can modulate interactions with biological targets. These structural features have positioned 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid as a promising candidate for further exploration in drug discovery and development.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds exhibit inhibitory effects on various enzymes and receptors, making them relevant in treating conditions such as inflammation, bacterial infections, and metabolic disorders. The specific arrangement of substituents in 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid suggests potential interactions with targets involved in these pathways. For instance, the sulfamoyl group is known to mimic carboxylic acids in enzyme active sites, leading to competitive inhibition.

Current research in medicinal chemistry emphasizes the development of molecules with optimized pharmacokinetic profiles and reduced toxicity. The structural complexity of 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid offers opportunities for designing derivatives with enhanced efficacy and selectivity. Computational modeling and high-throughput screening techniques are being employed to identify analogs that may exhibit improved binding affinity or metabolic stability. Such approaches align with the broader goal of accelerating the transition from lead compounds to clinical candidates.

The synthesis of 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include chlorosulfonation of benzoic acid derivatives followed by selective substitution at the aromatic ring. Advanced catalytic systems have been explored to improve yields and minimize byproduct formation. These synthetic methodologies are critical for ensuring scalability and cost-effectiveness in pharmaceutical production.

The biological evaluation of 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production pathways. Additionally, preliminary data suggest inhibitory activity against certain bacterial enzymes, which could be exploited for antibiotic development. These findings underscore the importance of structurally diverse sulfonamides in addressing unmet medical needs.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. 4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid exemplifies how a well-designed molecular scaffold can lead to discoveries with significant therapeutic implications. As research progresses, additional insights into its mechanism of action will be gained through integrated experimental and computational approaches.

In conclusion,4-chloro-3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylbenzoic acid (CAS No. 379729-79-0) represents a compelling subject for further study in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for new treatments. Continued investigation into this compound and its derivatives holds promise for advancing both fundamental scientific understanding and clinical applications.